Cas no 2763998-06-5 (2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride)

• Product Name: 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride
• CAS No: 2763998-06-5
• MF: C₄H₃ClF₃N₃O₂S
• MW: 249.59872841835
• CID: 5815382
• PubChem ID: 165984659
• Update Time: 2025-06-26

2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride
• EN300-37375752
• 2763998-06-5

• Inchi： 1S/C4H3ClF3N3O2S/c5-14(12,13)3-1-9-11(10-3)2-4(6,7)8/h1H,2H2
• InChI Key： MVDDZYRVEDUXLQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(CC(F)(F)F)N=1)(=O)=O

Computed Properties

• Exact Mass: 248.9586597g/mol
• Monoisotopic Mass: 248.9586597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride

Introduction to 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 2763998-06-5)

2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2763998-06-5, belongs to the class of triazole derivatives, which are well-known for their broad spectrum of biological activities. The introduction of fluorine atoms into the molecular structure enhances its pharmacological properties, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The sulfonyl chloride functional group present in the molecule is particularly noteworthy, as it facilitates further chemical modifications and transformations. This feature makes 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride a versatile building block for drug discovery and development. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for meeting the demands of modern pharmaceutical research.

In recent years, there has been a growing interest in fluorinated heterocycles due to their unique metabolic stability and improved bioavailability. The incorporation of fluorine into triazole derivatives has been shown to enhance their binding affinity to biological targets, making them promising candidates for the development of new drugs. For instance, studies have demonstrated that fluorinated triazoles exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride is its potential application in the synthesis of kinase inhibitors. Kinases are key enzymes that play a critical role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By modifying the structure of this compound to target specific kinase domains, researchers can develop highly selective inhibitors with therapeutic potential. Preliminary studies have shown that derivatives of this compound exhibit promising activity against several kinases, including those involved in tyrosine phosphorylation cascades.

The sulfonyl chloride moiety in 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride also allows for further derivatization into sulfonamides or sulfonates, which are widely used in medicinal chemistry. These derivatives have been successfully employed in the development of antibiotics, anti-inflammatory drugs, and antiviral agents. The ability to easily modify this compound opens up numerous possibilities for designing novel therapeutic molecules with tailored pharmacological properties.

Recent research has also explored the use of fluorinated triazoles in materials science and nanotechnology. The unique electronic properties of these compounds make them suitable for applications in organic electronics and photovoltaic devices. For example, fluorinated triazole-based polymers have been investigated as light-emitting materials due to their high charge carrier mobility and thermal stability.

The synthesis of 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles have been employed to optimize yield and minimize waste. These efforts align with the broader goal of sustainable pharmaceutical manufacturing and highlight the importance of innovative synthetic strategies.

In conclusion, 2763998-06-5 represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and material science applications. As research continues to uncover new biological functions and synthetic possibilities, 2763998-06-5 is poised to play a pivotal role in shaping the future of medicinal chemistry.